8-oxo-2,9-diphenyl-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 8-oxo-2,9-diphenyl-7H-purine-6-carboxamide
• InChI: InChI=1S/C18H13N5O2/c19-15(24)13-14-17(22-16(20-13)11-7-3-1-4-8-11)23(18(25)21-14)12-9-5-2-6-10-12/h1-10H,(H2,19,24)(H,21,25)
• InChI Key: KZPOJMLLTABGJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=CC=C4)C(=O)N
• Molecular Formula: C18H13N5O2
• Molecular Weight: 331.3 g/mol

Description

Synthesis Analysis

While specific synthesis information for “8-oxo-2,9-diphenyl-8,9-dihydro-7H-purine-6-carboxamide” is not available, related compounds have been synthesized via condensation reactions of corresponding azo dyes with 1-(2-amino-1,2-dicyanovinyl)-3-phenylurea.

Scientific Research Applications

Antiproliferative Activities

A study focusing on a series of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purine-8-caboxamide derivatives, including variations at positions 8 and 9 of the purine core, demonstrated potent antiproliferative activity against various cancer cell lines. These compounds, with a structure similar to 8-oxo-2,9-diphenyl-8,9-dihydro-7H-purine-6-carboxamide, showed significant selectivity and effectiveness in inhibiting cancer cell proliferation and migration, as well as inducing apoptosis through intrinsic pathways (Zhao et al., 2018).

Synthesis and Antibacterial Evaluation

Research on new DAMN-based Schiff base compounds, including 8,9-dihydro-7H-purine-6-carboxamide derivatives, revealed their antibacterial potential against various Gram-positive and Gram-negative bacteria. The synthesis of these compounds involved reactions with azo dyes, demonstrating their versatility and potential applications in developing new antibacterial agents (Sheykhi-Estalkhjani et al., 2020).

Antiviral Activity

The synthesis of 9-beta-D-ribofuranosylpurine-6-carboxamides, related to the compound , showed significant in vitro antiviral activity against RNA and DNA viruses. These compounds were also tested in animal models, providing insights into their therapeutic potential for viral infections (Westover et al., 1981).

Inhibition of Non-Small Cell Lung Cancer

A study focused on the development of purine-6-carboxamide derivatives for inhibiting non-small cell lung cancer (NSCLC). These compounds, including 8-oxopurine-6-carboxamide derivatives, exhibited potent inhibitory activities against lung cancer cells, particularly those with mutated epidermal growth factor receptor (EGFR). The study highlighted the effectiveness of these compounds in animal models, suggesting their potential as anticancer agents (Huang et al., 2019).

Tautomeric Properties and Structural Analysis

Research on tautomeric pairs of dihydropurine derivatives, similar in structure to 8-oxo-2,9-diphenyl-8,9-dihydro-7H-purine-6-carboxamide, provided insights into their hydrogen bonding and structural properties. These studies contribute to the understanding of the molecular behavior and potential applications of such compounds (Beagley et al., 1995).

Safety and Hazards

The safety and hazards associated with “8-oxo-2,9-diphenyl-8,9-dihydro-7H-purine-6-carboxamide” are not explicitly mentioned in the available resources.